Cas no 921211-29-2 (ent-16-Kaurene-3β,15β,18-triol)

• Product Name: ent-16-Kaurene-3β,15β,18-triol
• CAS No: 921211-29-2
• Molecular Formula: C₂₀H₃₂O₃
• Molecular Weight: 320.466286659241
• CID: 1080787
• PubChem ID: 15946298

ent-16-Kaurene-3β,15β,18-triol Properties

Names and Identifiers

• ent-16-Kaurene-3β,15β,18-triol
• (3α,4β,15α)-Kaur-16-ene-3,15,18-triol (ACI)
• ent-16-Kaurene-3beta,15beta,18-triol
• 921211-29-2
• (1R,4S,5S,6R,9S,10S,13R,15S)-5-(hydroxymethyl)-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-6,15-diol
• ent-16-Kaurene-3b,15b,18-triol
• AKOS032962632
• CS-0024269
• HY-N3815

• InChIKey： JSICAMHPRQJNMG-WWWUCTDISA-N
• Inchi： 1S/C20H32O3/c1-12-13-4-5-15-18(2)8-7-16(22)19(3,11-21)14(18)6-9-20(15,10-13)17(12)23/h13-17,21-23H,1,4-11H2,2-3H3/t13-,14+,15+,16-,17+,18-,19-,20-/m1/s1
• SMILES： O[C@H]1C(=C)[C@H]2C[C@]31CC[C@@H]1[C@@]([C@@H](CC[C@@]1(C)[C@@H]3CC2)O)(C)CO

Computed Properties

• Exact Mass: 320.23500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 320.23514488g/mol
• Heavy Atom Count: 23
• Complexity: 531
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• LogP: 2.88940
• PSA: 60.69000
• Boiling Point: 473.4±45.0 °C at 760 mmHg
• Melting Point: 205-206℃
• Vapor Pressure: 0.0±2.7 mmHg at 25°C
• Flash Point: 214.4±23.3 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids